N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide
Description
“N-(2-Benzoyl-4-chlorophenyl)-2-nitrobenzamide” is a compound with the linear formula C20H13ClN2O4 . Another related compound is “N-(2-Benzoyl-4-chlorophenyl)-2-chloro-N-methylacetamide” with the molecular formula C16H13Cl2NO2 .
Synthesis Analysis
While specific synthesis methods for “N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide” are not available, hexamethylenetetramine is a versatile reagent in organic synthesis and has been used in the synthesis of related compounds .
Molecular Structure Analysis
The molecular structure of a related compound, “N-(2-Benzoyl-4-chlorophenyl)formamide”, has been determined . It has a molecular formula of C14H10ClNO2 and an average mass of 259.688 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “N-(2-Benzoyl-4-chlorophenyl)formamide”, include a density of 1.3±0.1 g/cm3, boiling point of 504.1±45.0 °C at 760 mmHg, and a flash point of 258.7±28.7 °C .
Scientific Research Applications
Central Nervous System (CNS) Agents
A series of new N-(2-benzoyl-4-chlorophenyl)-2-(4-(substituted phenyl) piperazin-1-yl) acetamides have been synthesized and evaluated as CNS agents . These compounds have shown potential as anxiolytic and skeletal muscle relaxant agents. Among them, one compound showed potent anxiolytic and skeletal muscle relaxant activity .
Synthesis of Novel Compounds
This compound has been used in the synthesis of novel compounds, containing in their molecules an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety . These novel compounds belong to N-acyl-α-amino acids, 4H-1,3-oxazol-5-ones, 2-acylamino ketones, and 1,3-oxazoles chemotypes .
Antimicrobial Action
The synthesized compounds were tested for antimicrobial action against bacterial and fungal strains . The results revealed a promising potential for developing novel antimicrobial agents to fight Gram-positive pathogens, particularly Enterococcus faecium biofilm-associated infections .
Antioxidant Activity
The synthesized compounds were also tested for antioxidant activity by DPPH, ABTS, and ferric reducing power assays . The results showed that these compounds have potential antioxidant effects .
Toxicity Testing
The synthesized compounds were tested for toxicity on freshwater cladoceran Daphnia magna Straus . This provides valuable information about the environmental impact of these compounds .
In Silico Studies
In silico studies were performed concerning the potential antimicrobial effect and toxicity . These studies provide valuable insights into the potential effects and applications of these compounds .
properties
IUPAC Name |
N-(2-benzoyl-4-chlorophenyl)-2,2,2-trifluoroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClF3NO2/c16-10-6-7-12(20-14(22)15(17,18)19)11(8-10)13(21)9-4-2-1-3-5-9/h1-8H,(H,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LASKFGKVOJKTNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Cl)NC(=O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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